Cas no 23876-59-7 (2-methyl-1H-indol-3-amine)

• Product Name: 2-methyl-1H-indol-3-amine
• CAS No: 23876-59-7
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD11106834
• CID: 1419440
• PubChem ID: 11008059
• Update Time: 2025-06-12

2-methyl-1H-indol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-amine, 2-methyl-
• 2-methyl-1H-indol-3-ylamine
• 2-methyl-1H-indol-3-amine
• amino-methylindole
• AKOS006306639
• AMY21184
• EN300-263289
• SCHEMBL4855172
• 23876-59-7
• DB-192911

• MDL： MFCD11106834
• Inchi： 1S/C9H10N2/c1-6-9(10)7-4-2-3-5-8(7)11-6/h2-5,11H,10H2,1H3
• InChI Key： QYTPPLBWUMVALC-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 349.7±22.0 °C at 760 mmHg
• Flash Point: 192.3±9.5 °C
• PSA: 41.81
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-methyl-1H-indol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-methyl-1H-indol-3-amine

Introduction to 2-methyl-1H-indol-3-amine (CAS No. 23876-59-7)

2-methyl-1H-indol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 23876-59-7, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, which is renowned for its diverse biological activities and structural versatility. The presence of both methyl and amine functional groups in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 2-methyl-1H-indol-3-amine consists of a benzene ring fused with a pyrrole ring, with a methyl group attached at the 2-position and an amine group at the 3-position. This configuration contributes to its reactivity and potential interactions with biological targets. The indole core is particularly well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 2-methyl-1H-indol-3-amine further modulates its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focusing on indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds can modulate multiple signaling pathways involved in disease progression. For instance, 2-methyl-1H-indol-3-amine has been shown to exhibit inhibitory effects on certain enzymes and receptors that are implicated in metabolic disorders and neurodegenerative diseases. These findings have prompted researchers to explore its potential as a therapeutic agent in these conditions.

One of the most compelling aspects of 2-methyl-1H-indol-3-amine is its ability to serve as a versatile intermediate in synthetic chemistry. Its reactive sites allow for further functionalization, enabling the creation of more complex derivatives with tailored biological properties. This flexibility has been leveraged in the development of novel drug candidates targeting various diseases. Additionally, the compound's stability under different chemical conditions makes it an attractive choice for industrial applications in pharmaceutical manufacturing.

The pharmacological profile of 2-methyl-1H-indol-3-amine has been extensively studied in preclinical models. Research indicates that it can interact with both intracellular and extracellular targets, leading to modulations in cellular processes such as proliferation, differentiation, and apoptosis. These effects are particularly relevant in the context of cancer therapy, where 2-methyl-1H-indol-3-amine has shown promise in inhibiting the growth of certain tumor cell lines. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Recent advancements in computational chemistry have further enhanced our understanding of 2-methyl-1H-indol-3-amine's interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins that are relevant to its observed pharmacological effects. These insights have guided the design of more potent derivatives with improved efficacy and reduced side effects. The integration of machine learning algorithms has also enabled high-throughput screening of analogs, accelerating the discovery process.

The synthesis of 2-methyl-1H-indol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as amination and methylation. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

The safety profile of 2-methyl-1H-indol-3-amine is another critical consideration in its development as a pharmaceutical compound. Preliminary toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, although further research is needed to fully characterize its safety margins. Understanding its metabolic pathways and potential interactions with other drugs will be essential for clinical translation. Pharmacokinetic studies have begun to unravel how 2-methyl-1H-indol-3-amine is processed within the body, providing insights into optimal dosing regimens.

The future directions for research on 2-methyl-1H-indol-3-amine are multifaceted and exciting. Investigations into its mechanism of action will continue to uncover new therapeutic applications beyond those currently envisioned. Additionally, exploring its potential as an adjuvant therapy alongside existing treatments could enhance treatment outcomes for various diseases. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical practice.

In conclusion,2-methyl-Hindol -indol - 3 - amine (CAS No . 23876 - 59 - 7 ) represents a promising compound with significant potential in pharmaceutical applications . Its unique structural features , combined with emerging research findings , position it as a valuable candidate for further exploration . As our understanding of its biology expands , so too does the likelihood that it will play an important role in addressing some of today's most pressing health challenges .